Cas no 194664-69-2 (4-Ethyl-1-phenylnonane-1,3-dione)

• Product Name: 4-Ethyl-1-phenylnonane-1,3-dione
• CAS No: 194664-69-2
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 2788575
• PubChem ID: 17822448
• Update Time: 2025-04-21

4-Ethyl-1-phenylnonane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 194664-69-2
• 4-ETHYL-1-PHENYLNONANE-1,3-DIONE
• DTXSID20591127
• SCHEMBL7053072
• 4-Ethyl-1-phenylnonane-1,3-dione

• Inchi： 1S/C17H24O2/c1-3-5-7-10-14(4-2)16(18)13-17(19)15-11-8-6-9-12-15/h6,8-9,11-12,14H,3-5,7,10,13H2,1-2H3
• InChI Key： UOTBNMMBWQYDKX-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)C(CC)CCCCC

Computed Properties

• Exact Mass: 260.177630004Da
• Monoisotopic Mass: 260.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.1Ų